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Compound of Interest

Compound Name: PSB 0777 ammonium hydrate

Cat. No.: B15569339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PSB 0777
ammonium hydrate, a potent and selective agonist for the adenosine A₂A receptor. Accurate

preparation of this stock solution is critical for reliable and reproducible results in downstream

applications, including in vitro and in vivo studies.

Compound Information
PSB 0777 is a valuable research tool for investigating the physiological and pathological roles

of the adenosine A₂A receptor. The following table summarizes its key chemical and physical

properties. It is important to note that the molecular weight can vary depending on the

hydration state of the compound. Always refer to the batch-specific molecular weight provided

on the Certificate of Analysis (CoA) from the supplier for the most accurate calculations.
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Property Value Source(s)

Chemical Name

4-[2-[(6-Amino-9-β-D-

ribofuranosyl-9H-purin-2-

yl)thio]ethyl]benzenesulfonic

acid ammonium salt

Molecular Formula C₁₈H₂₀N₅O₇S₂·NH₄

Molecular Weight 500.55 g/mol (anhydrous)

Molecular Weight (Hydrate) ~532.08 g/mol (with 1.75 H₂O)

Solubility
Soluble to 100 mM in water

and DMSO

Storage (Solid)

Store at room temperature or

-20°C (refer to supplier

instructions)

Purity ≥97%

Experimental Protocols
This section outlines the necessary materials and a step-by-step procedure for preparing a

stock solution of PSB 0777 ammonium hydrate.

Materials
PSB 0777 ammonium hydrate powder

Dimethyl sulfoxide (DMSO), anhydrous, or sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat

Safety Precautions
Before handling PSB 0777 ammonium hydrate, review the Safety Data Sheet (SDS) provided

by the supplier. General safety precautions include:

Handle the compound in a well-ventilated area.

Wear appropriate PPE to avoid contact with skin and eyes.

Avoid inhalation of the powder.

Stock Solution Preparation Protocol
The following protocol describes the preparation of a 10 mM stock solution in DMSO. This is a

common starting concentration that can be further diluted for various experimental needs.

Step 1: Determine the Mass of PSB 0777 Required

Obtain the batch-specific molecular weight (MW) from the Certificate of Analysis.

Use the following formula to calculate the mass of PSB 0777 needed to prepare the desired

volume and concentration of the stock solution:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol ) / 1000

Example for a 1 mL of 10 mM stock solution using the anhydrous molecular weight:

Mass (mg) = 10 mM x 1 mL x 500.55 g/mol / 1000 = 5.0055 mg

Step 2: Weighing the Compound

Carefully weigh the calculated mass of PSB 0777 ammonium hydrate using a calibrated

analytical balance.

Transfer the powder to a sterile microcentrifuge tube or vial.

Step 3: Dissolving the Compound
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Add the appropriate volume of anhydrous DMSO to the tube containing the PSB 0777

powder.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has completely dissolved and the

solution is clear. If necessary, brief sonication in a water bath may be used to aid dissolution.

Step 4: Storage of the Stock Solution

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C. While specific stability data for PSB 0777 stock

solutions is not readily available, similar adenosine agonist solutions in DMSO have been

shown to be stable when stored frozen.[1] Studies on adenosine solutions suggest stability

for at least 14 days under refrigerated and room temperature conditions, though freezing is

recommended for long-term storage.[2][3][4]

Signaling Pathway
PSB 0777 acts as an agonist at the adenosine A₂A receptor, a G-protein coupled receptor

(GPCR). Activation of this receptor initiates a downstream signaling cascade that plays a

crucial role in various physiological processes.
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Caption: Adenosine A₂A Receptor Signaling Pathway.

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using a PSB 0777
ammonium hydrate stock solution in a typical cell-based assay.
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Caption: Stock Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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